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Compound of Interest

Compound Name: TH726

Cat. No.: B1180309 Get Quote

Immediate action required: The identifier "TH726" is not unique to a single chemical substance.

It is associated with several commercial products, each possessing distinct and significant

hazards. Ascertaining the precise identity of the "TH726" you are working with is critical.

Consult the Safety Data Sheet (SDS) provided by the manufacturer before proceeding with any

handling.

This guide uses AZ(R) 726 MIF Developer, a solution containing tetramethylammonium

hydroxide (TMAH), as an illustrative example to detail the necessary safety protocols. This is

for informational purposes only and must not be substituted for the specific guidance in the

SDS for your material.

Illustrative Example: AZ(R) 726 MIF Developer
AZ(R) 726 MIF Developer is a metal ion-free developer used in microfabrication, consisting of a

2.38% aqueous solution of TMAH.[1][2] TMAH is a strong base that is corrosive and can cause

severe skin and eye irritation or burns.[3] In concentrated forms, TMAH is highly toxic, and

dermal exposure can be life-threatening.[4][5]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling substances like TMAH to prevent

any skin or eye contact.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves is recommended. For

prolonged contact, chemical-

resistant gloves such as Ansell

Sol-Vex® or MAPA®

Professional TRIonic® should

be used.[6]

Standard nitrile gloves offer

protection against incidental

contact, but TMAH can

permeate them over time.[7]

Eye and Face Protection

Chemical splash goggles in

combination with a full-face

shield are required.[4][5][6]

This combination provides

comprehensive protection

against splashes and vapors.

Body Protection

A chemical-resistant apron

worn over a fully buttoned lab

coat, along with long pants and

closed-toe shoes. No skin

should be exposed.[5][6][8]

Ensures no part of the body is

exposed to accidental spills.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[4][5][8] If ventilation is

insufficient, a respirator

suitable for alkali vapors may

be necessary after consulting

with safety personnel.[6]

TMAH can release corrosive

and toxic fumes.

Operational Plan for Safe Handling
A systematic workflow is crucial to minimize the risk of exposure during handling.
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Caption: Workflow for Handling TH726 (Example: AZ(R) 726 MIF Developer)
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Key Experimental Protocols:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.[4][5][8]

Don all required PPE as specified in the table above.[8]

Confirm that a spill kit with a base neutralizer, absorbent materials, and pH paper is readily

accessible.[8]

Never work alone when handling TMAH.[4][6]

Handling:

Conduct all work within the fume hood, at least six inches from the sash.[8]

Use a secondary container, such as a tray, to contain any potential spills.[8][9]

When dispensing, do so slowly to avoid splashing.

Keep the container tightly closed when not in use.[6][8]

Cleanup:

Remove contaminated clothing immediately and wash the affected area with copious

amounts of water for at least 15 minutes.[4][6]

Properly doff PPE, avoiding contact with the outer surfaces of contaminated items.

Wash hands and face thoroughly after handling.[6]

Store the chemical in its original, tightly sealed container in a cool, dry, and well-ventilated

area, away from acids and oxidizing agents.[6][8]

Disposal Plan
Proper segregation and disposal of TMAH-containing waste are critical to prevent hazardous

reactions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://research.uga.edu/docs/CSP1500/Tetramethylammoniumhydroxide-75-59-2.docx
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0225.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Disposal Plan for TH726 Waste (Example: AZ(R) 726 MIF Developer)

Disposal Protocol:

Segregation: Never mix TMAH waste with other chemical waste streams, especially acids or

organic solvents.[4][7][8]

Containment: Collect all TMAH-contaminated waste, including used gloves and absorbent

materials, in a designated and clearly labeled hazardous waste container.[4][8]

Labeling: The waste container must be labeled "Tetramethylammonium Hydroxide Waste"

and list all constituents.[6][8]

Storage: Store the sealed waste container in a secondary containment tray within a well-

ventilated area, such as a fume hood or vented cabinet, segregated from incompatible

materials.[6][8][9]

Pickup: Arrange for hazardous waste disposal according to your institution's guidelines,

informing the waste management team of the acutely toxic nature of the contents.[8]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling potent chemicals. Always prioritize safety by understanding the specific hazards

of the materials in your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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